5-(N-cyclopropyl-N-(furan-2-ylmethyl)sulfamoyl)-N-(pyridin-2-yl)furan-2-carboxamide

• IUPAC Name: 5-[cyclopropyl(furan-2-ylmethyl)sulfamoyl]-N-pyridin-2-ylfuran-2-carboxamide
• InChI: InChI=1S/C18H17N3O5S/c22-18(20-16-5-1-2-10-19-16)15-8-9-17(26-15)27(23,24)21(13-6-7-13)12-14-4-3-11-25-14/h1-5,8-11,13H,6-7,12H2,(H,19,20,22)
• InChI Key: PVZQAMSZJQRJAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=CC=CO2)S(=O)(=O)C3=CC=C(O3)C(=O)NC4=CC=CC=N4
• Molecular Formula: C18H17N3O5S
• Molecular Weight: 387.4 g/mol

Description

5-(N-cyclopropyl-N-(furan-2-ylmethyl)sulfamoyl)-N-(pyridin-2-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C18H17N3O5S and its molecular weight is 387.41. The purity is usually 95%.
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Scientific Research Applications

• Synthetic Chemistry Applications : Several studies focus on the synthetic transformations of similar furan derivatives. For instance, Stroganova et al. (2016) explored acid-catalyzed transformations of N-(5-methyl-2-furyl)ethyl 3-aminothieno[2,3-b]pyridine-2-carboxamides, leading to derivatives of the new fused heterocyclic system – pyrrolo[1,2-a][1,4]diazocine (Stroganova, Vasilin, & Krapivin, 2016). This indicates potential synthetic applications in creating new heterocyclic compounds.

• Electrophilic Substitution Reactions : Research by Aleksandrov et al. (2019) on N-(5-quinolyl)furan-2-carboxamide, a compound structurally similar to 5-(N-cyclopropyl-N-(furan-2-ylmethyl)sulfamoyl)-N-(pyridin-2-yl)furan-2-carboxamide, involved studying its reactions of electrophilic substitution (Aleksandrov, El’chaninov, & Zablotskii, 2019). This research is relevant for understanding the chemical reactivity of such compounds.

• Potential Medical Applications : A study by Horti et al. (2019) on a similar compound, [11C]CPPC [5-cyano-N-(4-(4-[11C]methylpiperazin-1-yl)-2-(piperidin-1-yl)phenyl)furan-2-carboxamide], indicated its use as a PET radiotracer for imaging microglia and neuroinflammation (Horti et al., 2019). This suggests that derivatives of furan-2-carboxamides may be useful in developing diagnostic tools for neurological conditions.

• Material Science Applications : The compound 4-Chloro-2-((furan-2-ylmethyl) amino)-5-sulfamoylbenzoic Acid, closely related to the compound , has been investigated as a potential inhibitor for mild steel corrosion in acidic media by Sappani and Karthikeyan (2014). This study suggests possible applications in corrosion inhibition and material protection (Sappani & Karthikeyan, 2014).